Cas no 13114-66-4 (Urea, N-1H-indol-5-yl-)

• Product Name: Urea, N-1H-indol-5-yl-
• CAS No: 13114-66-4
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 2110023
• Update Time: 2023-08-04

Urea, N-1H-indol-5-yl- Chemical and Physical Properties

Names and Identifiers

• N-1H-indol-5-ylUrea
• (1H-indol-5-yl)urea
• Urea, N-1H-indol-5-yl-

• Inchi： 1S/C9H9N3O/c10-9(13)12-7-1-2-8-6(5-7)3-4-11-8/h1-5,11H,(H3,10,12,13)
• InChI Key： YHZGWTSWBLYORR-UHFFFAOYSA-N
• SMILES： O=C(N)NC1C=CC2=C(C=CN2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 0.5
• Topological Polar Surface Area: 70.9